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Compound of Interest

Compound Name:
5-Amino-2-

methoxybenzenesulfonic acid

Cat. No.: B1585598 Get Quote

An Essential Reference for Researchers and Chemical Professionals

In the complex landscape of chemical research and drug development, the precise and

unambiguous identification of a chemical entity is paramount. This technical guide serves as a

definitive resource for understanding the nomenclature, identifiers, and structural properties of

5-Amino-2-methoxybenzenesulfonic acid, a compound of interest in various chemical

synthesis and application domains. Accurate identification underpins the reproducibility of

experimental results, ensures safety in handling, and maintains integrity across the supply

chain.

Section 1: Core Chemical Identity
5-Amino-2-methoxybenzenesulfonic acid is an organic compound characterized by a

benzene ring substituted with an amino group, a methoxy group, and a sulfonic acid group. Its

unique structure gives rise to specific chemical properties and reactivities that are leveraged in

specialized applications.

Key Identifiers
For the purpose of global harmonization in chemical databases, regulatory submissions, and

procurement, a set of unique identifiers is assigned to each chemical substance. The primary

identifiers for 5-Amino-2-methoxybenzenesulfonic acid are consolidated below.
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Identifier Type Value Source

CAS Number 6470-17-3
Chemical Abstracts Service[1]

[2][3]

EC Number 229-291-4 European Community[1]

PubChem CID 80945
National Center for

Biotechnology Information[1]

UNII P7XY8YG2WB
FDA Global Substance

Registration System (GSRS)[1]

DSSTox Substance ID DTXSID1064376
U.S. Environmental Protection

Agency (EPA)[1]

Structural and Molecular Data
The molecular structure dictates the compound's physical and chemical behavior. Machine-

readable formats are crucial for cheminformatics and computational analysis.

Property Value Source

Molecular Formula C7H9NO4S PubChem[1][2][3]

Molecular Weight 203.22 g/mol PubChem[1][2][3]

IUPAC Name
5-amino-2-

methoxybenzenesulfonic acid
PubChem[1]

SMILES
COC1=C(C=C(C=C1)N)S(=O)

(=O)O
PubChem[1]

InChI

InChI=1S/C7H9NO4S/c1-12-6-

3-2-5(8)4-7(6)13(9,10)11/h2-

4H,8H2,1H3,(H,9,10,11)

PubChem[1]

InChIKey
JXZGTFLJFKLVAX-

UHFFFAOYSA-N
PubChem[1]
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Section 2: Nomenclature and Synonymity
The existence of multiple naming conventions and historical or commercial names for a single

compound can be a significant source of ambiguity. This section provides a comprehensive list

of synonyms to facilitate robust literature searches and clear communication.

While the International Union of Pure and Applied Chemistry (IUPAC) name, 5-amino-2-
methoxybenzenesulfonic acid, is the formally accepted systematic name, numerous other

terms are used in publications and commercial listings[1]. Understanding these synonyms is

critical for any professional working with this molecule.

Comprehensive Synonym List
The following table details the extensive list of synonyms associated with this compound,

reflecting its various naming conventions based on different substitution patterns and historical

usage.

Synonym Notes

p-Anisidine-3-sulfonic acid Common trivial name[1][2][3]

6-Methoxymetanilic acid Based on metanilic acid scaffold[1][2]

4-Methoxyaniline-3-sulfonic Acid Alternative numbering based on aniline[1][2]

3-Amino-6-methoxybenzenesulfonic Acid Alternative numbering[1]

4-Aminoanisole-2-sulfonic Acid Based on anisole scaffold[1]

p-Anisidine-2-sulfonic Acid Potential ambiguity, less common[1]

Benzenesulfonic acid, 5-amino-2-methoxy- CAS Index Name[1][2]

5-Amino-2-methoxybenzenesulphonic acid Common spelling variant[1]

NSC 7546 National Cancer Institute Identifier[1][2]

Section 3: Physicochemical and Safety Profile
A summary of the key physicochemical properties provides essential information for laboratory

handling, experimental design, and safety protocols.
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Physical Properties
Property Value Source

Melting Point 314-318 °C (lit.) Echemi, Sigma-Aldrich[2]

Assay ≥97% Sigma-Aldrich

Hazard and Safety Information
This compound is classified as a hazardous substance and requires appropriate handling

precautions.

Hazard Class GHS Classification Precautionary Codes

Skin Corrosion/Irritation

Skin Corr. 1B, H314: Causes

severe skin burns and eye

damage

P260, P280,

P303+P361+P353,

P305+P351+P338, P310

Data aggregated from ECHA C&L Inventory notifications. Users should consult the full Safety

Data Sheet (SDS) before handling.[1][2]

Section 4: The Critical Role of Identifiers in the
Research & Development Workflow
The accurate use of chemical identifiers is not merely an academic exercise; it is the bedrock of

a self-validating system that ensures traceability and integrity from discovery to application. In a

drug development context, a mistake in identification can lead to catastrophic failures, including

loss of time, resources, and potential safety risks.

The workflow diagram below illustrates how different identifiers for 5-Amino-2-
methoxybenzenesulfonic acid are employed at various stages of the R&D pipeline. The CAS

number may be used for regulatory tracking, the PubChem CID for literature and bioactivity

screening, and the InChIKey for unambiguous database linking, while commercial suppliers

might use a synonym like "p-Anisidine-3-sulfonic acid."
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Caption: Identifier workflow in R&D.

This systematic use of identifiers ensures that the exact chemical entity conceived in the

discovery phase is the same one procured, synthesized, and submitted for regulatory review,

creating a closed-loop, verifiable process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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